Cas no 626222-59-1 ((3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine)

• Product Name: (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine
• CAS No: 626222-59-1
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 3079548
• PubChem ID: 3155084
• Update Time: 2025-06-12

(3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine
• MLS000527979
• 626222-59-1
• HMS2165L18
• 3-propan-2-yloxy-N-(thiophen-2-ylmethyl)propan-1-amine
• HMS3316C05
• [3-(propan-2-yloxy)propyl](thiophen-2-ylmethyl)amine
• 3-Isopropoxy-N-(thiophen-2-ylmethyl)propan-1-amine
• CHEMBL1585241
• CS-0366097
• (3-isopropoxypropyl)(thiophen-2-ylmethyl)amine
• AKOS000302699
• SMR000120553

• MDL： MFCD04035525
• Inchi： 1S/C11H19NOS/c1-10(2)13-7-4-6-12-9-11-5-3-8-14-11/h3,5,8,10,12H,4,6-7,9H2,1-2H3
• InChI Key： AMEMZNXNULVHMD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCCCOC(C)C

Computed Properties

• Exact Mass: 213.11873540Da
• Monoisotopic Mass: 213.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.5Ų

(3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine

Introduction to (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine and Its Significance in Modern Chemical Research

(3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine, with the CAS number 626222-59-1, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, represents a promising candidate for further exploration in drug development and material science. The compound's structure, featuring a thiophene ring linked to an amine group via a propyl chain that is further modified with an isopropoxy group, endows it with distinct chemical properties that make it of particular interest to researchers.

The thiophene moiety is a heterocyclic aromatic compound that is widely recognized for its presence in various natural products and pharmaceuticals. Its stability and reactivity make it a valuable scaffold for medicinal chemistry applications. In particular, the 2-position of the thiophene ring in (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine allows for further functionalization, which can be exploited to create derivatives with enhanced biological activity. This flexibility in molecular design has been a key factor in the compound's appeal for researchers looking to develop new therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine. These developments have not only improved the yield and purity of the compound but have also opened up new avenues for its application in drug discovery. For instance, modern catalytic methods have made it possible to introduce specific functional groups with high precision, allowing chemists to tailor the molecule's properties to meet specific biological targets.

The amine group in (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine serves as a crucial site for interaction with biological molecules. Amines are known to participate in various biochemical processes and can act as pharmacophores in drug design. The presence of the isopropoxy group at the propyl chain adds another layer of complexity, influencing both the electronic and steric properties of the molecule. This feature can be harnessed to modulate the compound's binding affinity and selectivity towards target proteins or enzymes.

In the realm of pharmaceutical research, (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine has been investigated for its potential role in addressing various diseases. The structural motif of this compound bears resemblance to several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Preliminary studies have indicated that derivatives of this compound could have applications in areas such as anti-inflammatory, antiviral, and anticancer therapies. These findings are particularly exciting given the ongoing need for novel therapeutic strategies to combat complex diseases.

The synthesis of (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine involves multiple steps, each requiring careful optimization to ensure high yields and minimal byproducts. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing the compound's structure and purity. These tools provide detailed insights into the molecular architecture, helping researchers to understand how different parts of the molecule interact with each other.

One of the most intriguing aspects of (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine is its potential as a building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of derivatives with diverse biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for drug development. The ability to rapidly synthesize and test these derivatives has significantly accelerated the discovery process in pharmaceutical research.

The role of computational chemistry in studying compounds like (3-Isopropoxy-propyl)-thiophen-2-ylmethyl-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how these molecules will behave in different environments and how they might interact with biological targets. These predictions can then be validated through experimental studies, providing a powerful framework for rational drug design. By combining experimental data with computational insights, scientists can gain a more comprehensive understanding of the compound's properties and potential applications.

The future prospects for (3-isopropoxy-propyl)-thiophen-2-ylmethylamine are bright, with ongoing research aimed at uncovering its full potential in drug development and material science. As synthetic methods continue to evolve and our understanding of biological systems deepens, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in medicine today. The versatility of its structure and its rich chemical space make it a valuable asset for any researcher working at the intersection of chemistry and biology.